Cas no 50390-78-8 (1-METHOXY-2-METHYL-4-(METHYLTHIO)BENZENE, 97)

• Product Name: 1-METHOXY-2-METHYL-4-(METHYLTHIO)BENZENE, 97
• CAS No: 50390-78-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 933685
• PubChem ID: 592820
• Update Time: 2025-04-19

1-METHOXY-2-METHYL-4-(METHYLTHIO)BENZENE, 97 Chemical and Physical Properties

Names and Identifiers

• 1-METHOXY-2-METHYL-4-(METHYLTHIO)BENZENE, 97
• 1-methoxy-2-methyl-4-methylsulfanylbenzene
• 1-methoxy-2-methyl-4-(methylsulfanyl)benzene
• MFCD00010335
• AKOS006229089
• 1-Methoxy-2-methyl-4-(methylsulfanyl)benzene #
• DB-259734
• (4-Methoxy-3-methylphenyl)(methyl)sulfane
• 1-Methoxy-2-methyl-4-(methylthio)benzene
• 4-Methoxy-3-methylphenyl methyl sulfide
• DTXSID70343870
• 50390-78-8
• SCHEMBL6684382
• AIWIJSFUUKMEIC-UHFFFAOYSA-N
• InChI=1/C9H12OS/c1-7-6-8(11-3)4-5-9(7)10-2/h4-6H,1-3H

• MDL： MFCD00010335
• Inchi： 1S/C9H12OS/c1-7-6-8(11-3)4-5-9(7)10-2/h4-6H,1-3H3
• InChI Key： AIWIJSFUUKMEIC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.504 g/mL at 25 °C(lit.)
• Boiling Point: 259 °C(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.574(lit.)
• PSA: 9.23

1-METHOXY-2-METHYL-4-(METHYLTHIO)BENZENE, 97 Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles